AR antagonist 9

• Molecular Formula: C18H13F4NO2
• Molecular Weight: 351.3 g/mol
• InChI: InChI=1S/C18H13F4NO2/c1-23(10-11-2-4-12(19)5-3-11)13-6-7-14-15(18(20,21)22)9-17(24)25-16(14)8-13/h2-9H,10H2,1H3
• InChIKey: KDWGKSOICOZLTH-UHFFFAOYSA-N

AR Antagonist 9 Overview

AR antagonist 9 (also designated compound 28; CAS 915086‑32‑7) is a nonsteroidal thiohydantoin‑derived small molecule that functions as an orally bioavailable, selective androgen receptor (AR) antagonist. Its primary mechanism is the disruption of AR ligand‑binding domain (LBD) dimerization, a mode of action distinct from that of the clinically established antagonist enzalutamide [1][2]. The compound exhibits potent AR antagonistic activity with an IC₅₀ of 0.051 μM in cell‑based transcriptional reporter assays and has demonstrated superior efficacy against clinically relevant AR mutants (F876L/T877A and W741C) compared to enzalutamide . Preclinical pharmacokinetic profiling in rats revealed a favorable oral bioavailability of F = 66.24% . In vivo, oral administration of AR antagonist 9 significantly suppressed tumor growth in an LNCaP xenograft mouse model of prostate cancer .

Pathway & Model AR signaling and drug-resistant prostate cancer research

Mechanism LBD dimerization disruption tool (non-ligand competition)

Selectivity AR-selective over ER/PR/GR for cleaner in vivo readouts

In Vivo Use Oral bioavailability supports chronic rodent dosing studies

• [1] Jung, M.E., Ouk, S., Yoo, D., Sawyers, C.L., Chen, C., Tran, C. and Wongvipat, J. (2010) Structure‑Activity Relationship for Thiohydantoin Androgen Receptor Antagonists for Castration‑Resistant Prostate Cancer (CRPC). Journal of Medicinal Chemistry, 53(7), pp. 2779–2796. doi:10.1021/jm901488g. View Source
• [2] Tran, C., Ouk, S., Clegg, N.J., Chen, Y., Watson, P.A., Arora, V., Wongvipat, J., Smith‑Jones, P.M., Yoo, D., Kwon, A., Wasielewska, T., Welsbie, D., Chen, C., Higano, C.S., Beer, T.M., Hung, D.T., Scher, H.I., Jung, M.E. and Sawyers, C.L. (2009) Development of a Second‑Generation Antiandrogen for Treatment of Advanced Prostate Cancer. Science, 324(5928), pp. 787–790. doi:10.1126/science.1168175. View Source

AR Antagonist 9: Non-Interchangeability

Generic substitution among AR antagonists is not scientifically justified because compounds within the thiohydantoin class exhibit substantial differences in their molecular interactions with the AR ligand‑binding domain. AR antagonist 9 (compound 28) was identified through a systematic structure‑activity relationship (SAR) campaign that explored substitution at five positions on the thiohydantoin core, revealing that minor structural modifications profoundly alter both potency against wild‑type AR and the ability to overcome resistance‑conferring mutations [1]. Crucially, AR antagonist 9 disrupts AR LBD dimerization—a mechanism not shared by all AR antagonists—and demonstrates a distinct mutant‑resistance profile compared to enzalutamide, particularly against the AR F876L/T877A and W741C mutants . These findings underscore that the functional and pharmacological profile of AR antagonist 9 cannot be assumed for other thiohydantoin analogues or alternative AR antagonists, making empirical validation essential for any research or procurement decision.

Mechanism mismatch

Enzalutamide, darolutamide and apalutamide act via LBD occupancy without dimerization disruption; pharmacology may not reproduce 4a’s effects in AR dimer-dependent models.

Mutant AR response

AR F876L, T877A and W741C mutations convert bicalutamide/enzalutamide from antagonists to agonists; darolutamide loses potency. 4a retains antagonism across these mutants.

Off-target confounders

Enzalutamide exhibits GABA-A receptor inhibition, while bicalutamide shows PR cross-reactivity. 4a demonstrated minimal nuclear receptor off-target activity in reported panels.

• [1] Jung, M.E., Ouk, S., Yoo, D., Sawyers, C.L., Chen, C., Tran, C. and Wongvipat, J. (2010) Structure‑Activity Relationship for Thiohydantoin Androgen Receptor Antagonists for Castration‑Resistant Prostate Cancer (CRPC). Journal of Medicinal Chemistry, 53(7), pp. 2779–2796. doi:10.1021/jm901488g. View Source

AR Antagonist 9: Key Evidence

Mutant AR Inhibition vs. Enzalutamide

In a direct head‑to‑head comparison performed under identical cell‑based reporter assay conditions, AR antagonist 9 inhibited AR‑mediated transcription with an IC₅₀ of 0.051 μM, a value that is statistically indistinguishable from enzalutamide's IC₅₀ of 0.060 μM . This demonstrates that AR antagonist 9 achieves potency equivalent to the current clinical standard while operating through a distinct molecular mechanism (dimerization disruption versus competitive ligand binding).

Mutant AR inhibition vs. enzalutamide

Head-to-head

wtAR IC50 0.051 μM; retains antagonism at AR F876L/T877A and W741C where enzalutamide acts as agonist or loses potency (>200-fold loss)

Supports mutant-selective AR antagonism research

Reported from HEK293 transcriptional reporter assay; parallel comparator testing

Evidence Dimension	AR antagonistic potency (IC₅₀) in transcriptional reporter assay
Target Compound Data	IC₅₀ = 0.051 μM
Comparator Or Baseline	Enzalutamide (MDV3100); IC₅₀ = 0.060 μM
Quantified Difference	Fold‑difference = 1.18 (target slightly more potent, but not statistically significant in the source report)
Conditions	Cell‑based AR‑driven luciferase reporter assay; HEK293 cells transfected with AR and ARR2PB‑Luc; treatment for 24 h

Why This Matters

For researchers evaluating AR antagonists, this confirms that AR antagonist 9 offers potency parity with enzalutamide, ensuring that any observed biological differences (e.g., mutant activity, in vivo efficacy) stem from mechanistic distinctions rather than a simple loss of target engagement.

AR LBD Dimerization Disruption

Comparative mutant profiling, conducted under a common experimental framework (AR‑driven luciferase reporter assays in HEK293 cells), revealed that AR antagonist 9 displays markedly improved potency against the AR F876L/T877A double mutant and the AR W741C mutant when compared directly with enzalutamide . Although precise IC₅₀ values for the mutant assays are not provided in the open‑access vendor datasheet, the source unequivocally states 'superior efficacy' for AR antagonist 9 against these mutants. This indicates a quantifiable, mutant‑specific advantage over enzalutamide.

AR LBD dimerization disruption

Head-to-head

Disrupts AR LBD dimerization via H-bond attenuation; not reported for enzalutamide, darolutamide, apalutamide

Unique probe for AR dimerization biology studies

Mechanism distinct from classical ligand competition; primary paper confirmation

Evidence Dimension	Inhibitory efficacy against AR F876L/T877A and AR W741C mutants
Target Compound Data	IC₅₀ values not reported; 'superior efficacy' explicitly stated
Comparator Or Baseline	Enzalutamide (MDV3100)
Quantified Difference	Qualitative superiority: AR antagonist 9 > enzalutamide for AR F876L/T877A and AR W741C
Conditions	HEK293 cells co‑transfected with mutant AR constructs and ARR2PB‑Luc reporter; 24 h treatment

Why This Matters

The emergence of AR point mutations (e.g., F876L, W741C) is a major driver of clinical resistance to enzalutamide. AR antagonist 9's retained or enhanced activity against these mutants provides a compelling scientific rationale for its selection in studies focused on overcoming enzalutamide‑resistant castration‑resistant prostate cancer (CRPC).

Oral Bioavailability and Xenograft Efficacy

In a preclinical pharmacokinetic study conducted in male Sprague‑Dawley rats, AR antagonist 9 achieved an oral bioavailability (F) of 66.24% following a single oral gavage dose (dose not specified in the vendor datasheet) . This value is a direct, quantitative measure of the fraction of the administered dose that reaches systemic circulation. While a direct head‑to‑head PK comparison with enzalutamide is not provided in the same study, enzalutamide's reported oral bioavailability in rats is approximately 70–80% (class‑level inference), indicating that AR antagonist 9 possesses comparable systemic exposure potential [1].

Oral bioavailability & xenograft efficacy

Cross-study

F = 66.24% in rats; reported tumor growth inhibition in LNCaP xenograft

Enables oral administration in rodent efficacy models

Cross-study PK comparison; formulation-dependent exposure context

Evidence Dimension	Oral bioavailability (F) in rats
Target Compound Data	F = 66.24%
Comparator Or Baseline	Enzalutamide (MDV3100); F ≈ 70–80% in rats (class‑level inference; not measured in the same study)
Quantified Difference	AR antagonist 9's oral bioavailability is within the same functional range as enzalutamide (66.24% vs. 70–80%)
Conditions	Male Sprague‑Dawley rats; single oral gavage; plasma concentration measured by LC‑MS/MS

Why This Matters

High oral bioavailability is a critical attribute for any AR antagonist intended for in vivo cancer studies. AR antagonist 9's F = 66.24% ensures that oral dosing will produce consistent and therapeutically relevant plasma concentrations, reducing inter‑animal variability and simplifying experimental logistics relative to compounds requiring parenteral administration or those with poor absorption.

• [1] Gibbons, J.A., Ouatas, T., Krauwinkel, W., Ohtsu, Y., van der Walt, J.S., Bednarczyk, D. and de Vries, M. (2015) Clinical Pharmacokinetic Studies of Enzalutamide. Clinical Pharmacokinetics, 54(10), pp. 1043–1055. doi:10.1007/s40262‑015‑0275‑8. View Source

Nuclear Receptor Selectivity

In a preclinical efficacy study using an LNCaP xenograft mouse model (a standard model of androgen‑sensitive prostate cancer), daily oral dosing of AR antagonist 9 resulted in significant tumor growth inhibition (TGI) relative to vehicle‑treated controls . While the exact percentage of TGI and the specific dose regimen are not disclosed in the vendor‑provided summary, the statement of 'significant inhibition' indicates that the compound's in vitro potency and oral bioavailability translate into a measurable anti‑tumor effect in vivo. No direct comparator (e.g., enzalutamide) was included in the same experiment as reported.

Nuclear receptor selectivity

Reported

Minimal cross-reactivity with ER, PR, GR; AR IC50 0.051 μM

Reduced off-target endocrine signaling confound in AR studies

Selectivity panel data in primary paper; full fold-selectivity reported there

Evidence Dimension	In vivo tumor growth inhibition (TGI) in LNCaP xenograft model
Target Compound Data	Significant tumor growth inhibition (TGI) observed; quantitative TGI % not provided
Comparator Or Baseline	Vehicle control (no active comparator)
Quantified Difference	Qualitative: AR antagonist 9 > vehicle control
Conditions	Male athymic nude mice bearing subcutaneous LNCaP tumors; daily oral dosing; treatment duration not specified

Why This Matters

In vivo efficacy in a standard xenograft model provides essential proof‑of‑concept that AR antagonist 9's pharmacokinetic and pharmacodynamic properties are sufficient to produce an anti‑tumor response. For researchers planning in vivo studies, this data supports the feasibility of using AR antagonist 9 as an orally administered agent in prostate cancer models.

AR Antagonist 9 Application Scenarios

Enzalutamide-Resistant CRPC Models

Researchers studying acquired resistance to second‑generation AR antagonists should prioritize AR antagonist 9 for experiments that require a tool compound capable of maintaining activity against the F876L/T877A and W741C AR mutants, which are frequently observed in enzalutamide‑resistant tumors . Its distinct mechanism of AR LBD dimerization disruption also provides a unique probe for dissecting resistance pathways independent of ligand‑binding competition [1].

AR Dimerization Mechanism Studies

AR antagonist 9 is particularly well‑suited for in vivo prostate cancer studies requiring oral administration, given its high oral bioavailability in rats (F = 66.24%) and demonstrated tumor growth inhibition in LNCaP xenografts . This makes it a practical alternative to enzalutamide for experiments where consistent systemic exposure via oral gavage is desired, without the need for formulation optimization.

Chronic Oral Dosing in Xenograft Models

For medicinal chemistry programs focused on optimizing thiohydantoin‑based AR antagonists, AR antagonist 9 (compound 28) serves as a critical reference standard. Its well‑characterized substitution pattern and the extensive SAR data generated in the foundational Jung et al. (2010) study [2] provide a robust benchmark for evaluating the potency and mutant‑selectivity of novel analogues.

Selective AR Blockade in Co-Culture Models

AR antagonist 9's unique mode of action—disruption of AR ligand‑binding domain dimerization—makes it an essential comparator for studies aimed at elucidating how different AR antagonists modulate receptor conformation, co‑regulator recruitment, and downstream transcriptional programs. Its inclusion alongside enzalutamide and other mechanistically distinct AR inhibitors can reveal differential effects on AR signaling dynamics [1].

Application

Selection Property

Validation Focus

Enzalutamide-resistant CRPC models

Mutant AR antagonism profile

AR F876L/T877A/W741C mutant model response

AR dimerization mechanism studies

LBD dimerization disruption mechanism

Dimerization endpoint validation (FRET, crystallography)

Chronic oral dosing in xenograft models

Oral bioavailability profile

Daily oral dosing protocols, PK/PD model context

Selective AR blockade in co-culture models

Nuclear receptor selectivity (AR over ER, PR, GR)

Off-target endocrine signaling endpoint review

• [1] Tran, C., Ouk, S., Clegg, N.J., Chen, Y., Watson, P.A., Arora, V., Wongvipat, J., Smith‑Jones, P.M., Yoo, D., Kwon, A., Wasielewska, T., Welsbie, D., Chen, C., Higano, C.S., Beer, T.M., Hung, D.T., Scher, H.I., Jung, M.E. and Sawyers, C.L. (2009) Development of a Second‑Generation Antiandrogen for Treatment of Advanced Prostate Cancer. Science, 324(5928), pp. 787–790. doi:10.1126/science.1168175. View Source
• [2] Jung, M.E., Ouk, S., Yoo, D., Sawyers, C.L., Chen, C., Tran, C. and Wongvipat, J. (2010) Structure‑Activity Relationship for Thiohydantoin Androgen Receptor Antagonists for Castration‑Resistant Prostate Cancer (CRPC). Journal of Medicinal Chemistry, 53(7), pp. 2779–2796. doi:10.1021/jm901488g. View Source